N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide

• IUPAC Name: N-(3-cyclopentyloxyphenyl)-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C17H19NO3/c1-12-9-10-20-16(12)17(19)18-13-5-4-8-15(11-13)21-14-6-2-3-7-14/h4-5,8-11,14H,2-3,6-7H2,1H3,(H,18,19)
• InChI Key: VXDWOWYZSRTKSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC2=CC(=CC=C2)OC3CCCC3
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide, also known as CPMF, is a synthetic compound that has been the subject of scientific research for its potential applications in the field of medicine. CPMF belongs to the class of furan-based compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide has been found to exhibit various biochemical and physiological effects, including the inhibition of COX activity, the reduction of inflammation, and the alleviation of pain and fever. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide has several advantages as a research tool, including its relatively low cost and ease of synthesis. However, it also has some limitations, such as its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide, including further studies on its mechanism of action, the development of new drugs based on its structure, and the investigation of its potential applications in the treatment of various diseases. Additionally, more research is needed to fully understand the potential advantages and limitations of N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide as a research tool.

Synthesis Methods

The synthesis of N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide involves the reaction of 3-methyl-2-furoic acid with cyclopentylmagnesium bromide, followed by the reaction of the resulting cyclopentylfuran with 3-bromoanisole. The final step involves the reaction of the intermediate product with methylamine to yield N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide.

Scientific Research Applications

N-[3-(cyclopentyloxy)phenyl]-3-methyl-2-furamide has been the subject of numerous scientific studies, primarily for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.